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Cat. No.: B1265907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl red is a widely utilized pH indicator in acid-base titrations, critical for the quantitative

analysis of various acidic and basic substances in research and pharmaceutical quality control.

[1][2] Its distinct color change provides a sharp and easily detectable endpoint, which

corresponds to the equivalence point in many titrations.[1] This document provides a

comprehensive protocol for the use of m-Methyl red in determining the equivalence point of

acid-base titrations.

Methyl red, a synthetic azo dye, operates within a pH range of 4.4 to 6.2.[1][3][4] In solutions

with a pH below 4.4, it imparts a red color, while in solutions with a pH above 6.2, it appears

yellow.[1][3][4][5] The transition between these two colors occurs in the orange range.[1][3][4]

This specific pH transition range makes it particularly suitable for titrations of strong acids with

weak bases.[1]

Quantitative Data Summary
The properties of m-Methyl red as a pH indicator are summarized in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1265907?utm_src=pdf-interest
https://gspchem.com/methyl-red-in-acid-base-titrations/
https://chemiis.com/product/methyl-red-powder-indicator/
https://gspchem.com/methyl-red-in-acid-base-titrations/
https://www.benchchem.com/product/b1265907?utm_src=pdf-body
https://gspchem.com/methyl-red-in-acid-base-titrations/
https://www.chemicals.co.uk/blog/what-is-methyl-red
https://en.wikipedia.org/wiki/Methyl_red
https://gspchem.com/methyl-red-in-acid-base-titrations/
https://www.chemicals.co.uk/blog/what-is-methyl-red
https://en.wikipedia.org/wiki/Methyl_red
https://www.ck12.org/flexi/chemistry/indicators/how-does-methyl-red-function-as-a-ph-indicator/
https://gspchem.com/methyl-red-in-acid-base-titrations/
https://www.chemicals.co.uk/blog/what-is-methyl-red
https://en.wikipedia.org/wiki/Methyl_red
https://gspchem.com/methyl-red-in-acid-base-titrations/
https://www.benchchem.com/product/b1265907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₁₅H₁₅N₃O₂ [1]

pH Range 4.4 - 6.2 [1][2][4]

pKa 5.1 [4]

Color in Acidic Solution (pH <

4.4)
Red [1][4][5]

Color in Transition Zone (pH

4.4 - 6.2)
Orange [1][4]

Color in Basic Solution (pH >

6.2)
Yellow [1][4][5]

Primary Application
Strong Acid - Weak Base

Titrations
[1]

Experimental Protocol
This protocol outlines the necessary steps for preparing the m-Methyl red indicator and

performing an acid-base titration to determine the equivalence point.

Preparation of m-Methyl Red Indicator Solution (0.1%
w/v)
A common method for preparing the m-Methyl red indicator solution is as follows:

Weigh 0.1 g of m-Methyl red powder.

Dissolve the powder in 300 mL of 95% ethyl alcohol.

Add distilled water to bring the final volume to 500 mL.

Store the solution in a brown bottle at 4 to 8°C. The solution is stable for one year.[6]

An alternative preparation method is also available:
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Dissolve 50 mg of methyl red in a mixture of 1.86 ml of 0.1 M sodium hydroxide and 50 ml of

95% ethanol.

Once dissolved, add sufficient water to produce 100 ml of solution.[7]

Titration Procedure
The following steps detail the procedure for a standard acid-base titration using m-Methyl red
as the indicator.

Preparation of Solutions: Prepare the acid and base solutions of known and unknown

concentrations, respectively.

Analyte Preparation: Accurately pipette a known volume of the solution with the unknown

concentration (the analyte) into an Erlenmeyer flask.

Indicator Addition: Add 2-3 drops of the prepared m-Methyl red indicator solution to the

analyte in the flask. The solution should turn red if the analyte is acidic.

Titrant Preparation: Rinse a burette with the titrant (the solution of known concentration) and

then fill the burette with the titrant, ensuring no air bubbles are present in the tip. Record the

initial volume.

Titration: Slowly add the titrant from the burette to the analyte while continuously swirling the

flask to ensure thorough mixing.

Endpoint Determination: Continue adding the titrant dropwise as the color begins to change.

The endpoint is reached when the solution exhibits a distinct and persistent color change

from red to orange/yellow.[1]

Volume Recording: Record the final volume of the titrant from the burette. The difference

between the final and initial volumes is the volume of titrant used.

Replicates: Repeat the titration at least two more times to ensure accuracy and calculate the

average volume of titrant used.

Visualization of the Experimental Workflow
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The following diagram illustrates the key steps in the protocol for determining the equivalence

point using m-Methyl red.
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Caption: Workflow for Acid-Base Titration using m-Methyl Red.

Applications in Drug Development
In the pharmaceutical industry, precise pH control and monitoring are crucial for drug

formulation, stability, and efficacy.[1][2] m-Methyl red is used in quality control to:

Assay the concentration of acidic or basic active pharmaceutical ingredients (APIs).

Determine the purity of raw materials and finished products through titrimetric methods.[1]

Ensure the pH of formulations is within the specified range for optimal stability and

performance.[2]

Limitations
While versatile, m-Methyl red has some limitations:
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Limited pH Range: Its effectiveness is restricted to the pH range of 4.4-6.2, making it

unsuitable for titrations where the equivalence point falls outside this window.[1]

Visual Perception: The color change can be subjective and difficult to discern for individuals

with color blindness. In such cases, a pH meter is a more reliable alternative.[1]

Environmental Sensitivity: The indicator's performance can be affected by temperature and

prolonged exposure to light.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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